Cas no 1020948-20-2 ((1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine)

• Product Name: (1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine
• CAS No: 1020948-20-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5175941
• PubChem ID: 43179576
• Update Time: 2026-03-04

(1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, tetrahydro-N-(2-methoxy-1-methylethyl)-
• 1-Methoxy-N-((tetrahydrofuran-2-yl)methyl)propan-2-amine
• (1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine

• Inchi： 1S/C9H19NO2/c1-8(7-11-2)10-6-9-4-3-5-12-9/h8-10H,3-7H2,1-2H3
• InChI Key： UFOVMOICFAMCBY-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine

Introduction to (1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, the compound with the CAS number 1020948-20-2 and the molecular formula (1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its complex aliphatic and heterocyclic moieties, has been the subject of extensive research in various fields, particularly in drug discovery and organic synthesis.

The structure of (1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine consists of an N-substituted oxolane ring linked to a 1-methoxypropan-2-yl group. This configuration imparts a high degree of flexibility and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the oxolane ring, a five-membered heterocycle containing an oxygen atom, contributes to the compound's ability to participate in various chemical reactions, including nucleophilic substitutions and metal coordination.

In recent years, there has been a surge in research focused on the development of novel bioactive molecules derived from oxolane derivatives. These compounds have shown promise in various therapeutic areas due to their ability to interact with biological targets in a highly specific manner. The (1-methoxypropan-2-yl) moiety further enhances the compound's pharmacological potential by providing a lipophilic anchor that can improve solubility and membrane permeability, crucial factors for drug efficacy.

One of the most compelling aspects of (1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design and synthesize novel compounds with enhanced biological activity. For instance, derivatives of this molecule have been explored as potential inhibitors of enzymes involved in inflammatory pathways. These studies highlight the compound's versatility and its potential to contribute to the development of new therapeutic strategies.

The synthesis of (1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include the formation of the oxolane ring through intramolecular cyclization followed by functionalization with the 1-methoxypropan-2-yl group. Advanced techniques such as transition-metal catalysis have been employed to achieve high yields and selectivity in these transformations.

The compound's reactivity also makes it an attractive candidate for material science applications. For example, its ability to form coordination complexes with metal ions has been exploited in the development of novel catalysts and functional materials. These materials exhibit unique properties that can be tailored for specific applications, such as catalytic conversion of small molecules or sensing environmental pollutants.

Recent advancements in computational chemistry have further enhanced our understanding of (1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine's behavior. Molecular modeling studies have provided insights into its interaction with biological targets at an atomic level, aiding in the rational design of more effective derivatives. These computational approaches are complemented by experimental techniques such as NMR spectroscopy and X-ray crystallography, which provide detailed structural information essential for understanding its mechanism of action.

The pharmaceutical industry has taken particular interest in this compound due to its potential as a lead molecule for drug development. Preclinical studies have demonstrated its efficacy in models of inflammation and pain management. The favorable pharmacokinetic profile observed suggests that it could be developed into a therapeutic agent with significant clinical benefits. Additionally, its structural features make it amenable to modifications that could enhance its bioavailability and reduce adverse effects.

As research continues to uncover new applications for (1-methoxypropan-2-yl)[(oxolan-2-yl)methyl]amine, it is clear that this compound represents a cornerstone in modern chemical research. Its unique combination of structural complexity and functional versatility positions it as a valuable asset for both academic laboratories and industrial R&D teams. The ongoing exploration of its properties promises to yield further breakthroughs that will impact multiple sectors of science and technology.